
A Technical Guide to the Half-life and Emission
Spectrum of Copper-66

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Copper-66

Cat. No.: B12643551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear properties of Copper-
66 (⁶⁶Cu), focusing on its half-life and emission spectrum. The information presented is

intended to support researchers and professionals in the fields of nuclear medicine,

radiopharmaceutical development, and related scientific disciplines.

Core Nuclear Properties of Copper-66
Copper-66 is a radioisotope of copper that undergoes beta decay. Its relatively short half-life

and associated gamma emissions make it a subject of interest for various research

applications.

Quantitative Data Summary
The fundamental decay characteristics of Copper-66 are summarized in the table below.
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Property Value

Half-life (T½) 5.120 ± 0.014 minutes[1][2][3]

Decay Mode 100% Beta minus (β⁻)

Daughter Isotope Zinc-66 (⁶⁶Zn) (Stable)

Decay Energy (Q) 2.642 MeV[3]

Spin and Parity 1+

Emission Spectrum of Copper-66
Copper-66 decays to stable Zinc-66 via beta emission, with the daughter nucleus often being

in an excited state. The de-excitation of the ⁶⁶Zn nucleus results in the emission of gamma rays

at specific energies. The principal gamma-ray energies and their intensities are crucial for the

detection and quantification of ⁶⁶Cu.

Gamma-Ray Emission Data
The following table details the most prominent gamma-ray emissions from the decay of

Copper-66.

Energy (keV) Intensity (%)

1039.20 7.4

833.0 0.16

1332.5 0.0028

1872.2 0.0004

Data sourced from ENSDF (Evaluated Nuclear Structure Data File).[1]

The most intense gamma-ray at 1039.20 keV is the primary signature used for the identification

and assay of Copper-66.

Experimental Protocols
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The determination of the half-life and the characterization of the emission spectrum of short-

lived radioisotopes like Copper-66 require precise and well-controlled experimental

procedures. The following sections describe generalized protocols based on standard

laboratory practices.

Production of Copper-66 via Neutron Activation
A common method for producing Copper-66 is through the neutron capture reaction on stable

Copper-65 (⁶⁵Cu), which has a natural abundance of approximately 30.8%.

Objective: To produce a sufficient quantity of ⁶⁶Cu for experimental measurement.

Materials:

High-purity copper foil or wire (natural isotopic abundance or enriched in ⁶⁵Cu).

A neutron source, such as a nuclear reactor or a neutron generator, providing a stable

thermal neutron flux.

Sample holder (e.g., polyethylene vial).

Pneumatic transfer system for rapid sample transport (optional).

Procedure:

A precisely weighed sample of high-purity copper foil is encapsulated in a suitable container.

The encapsulated sample is placed in a known, high-flux region of a neutron source.

The sample is irradiated for a predetermined period. The irradiation time is typically a few

half-lives of ⁶⁶Cu to approach saturation activity without producing excessive long-lived

impurities.

Following irradiation, the sample is rapidly retrieved from the neutron source for immediate

analysis.

Determination of the Half-life of Copper-66
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Objective: To measure the decay rate of ⁶⁶Cu and calculate its half-life.

Equipment:

A high-resolution gamma-ray detector, such as a High-Purity Germanium (HPGe) or a

Sodium Iodide (NaI(Tl)) scintillation detector.

A Multi-Channel Analyzer (MCA) for data acquisition.

Lead shielding to reduce background radiation.

Timing apparatus.

Procedure:

The irradiated copper sample is placed at a fixed and reproducible distance from the

gamma-ray detector.

Data acquisition is initiated immediately after positioning the sample.

The gamma-ray spectrum is recorded for a series of short, consecutive time intervals (e.g.,

30 seconds).

The number of counts in the full-energy peak of the most intense gamma-ray (1039.20 keV)

is determined for each time interval.

Background subtraction is performed for each measurement.

The natural logarithm of the net counts (or count rate) is plotted against the time at the

midpoint of each counting interval.

A linear least-squares fit is applied to the data points. The slope of the resulting line is equal

to the negative of the decay constant (λ).

The half-life (T½) is calculated from the decay constant using the formula: T½ = ln(2) / λ.

Measurement of the Gamma-Ray Emission Spectrum
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Objective: To identify and quantify the gamma-ray energies and their relative intensities emitted

during the decay of ⁶⁶Cu.

Equipment:

A calibrated high-resolution gamma-ray spectroscopy system (HPGe detector and MCA).

Standard calibration sources with well-known gamma-ray energies and intensities (e.g.,

¹³⁷Cs, ⁶⁰Co, ¹⁵²Eu).

Lead shielding.

Procedure:

Energy and Efficiency Calibration: The HPGe detector is calibrated for energy and detection

efficiency using a set of standard gamma-ray sources. This calibration is essential for

accurate determination of the energies and intensities of the gamma rays from ⁶⁶Cu.

Sample Measurement: The irradiated copper sample is placed at a calibrated position

relative to the detector.

A gamma-ray spectrum is acquired over a time period sufficient to obtain good counting

statistics in the photopeaks of interest, yet short enough to minimize the effects of decay

during the measurement.

Data Analysis: The acquired spectrum is analyzed to identify the photopeaks corresponding

to the gamma rays from ⁶⁶Cu decay. The centroid of each peak is used to determine its

energy, and the net area under the peak is used to determine its intensity.

The relative intensities of the gamma rays are calculated by correcting the peak areas for the

detector efficiency at each respective energy.

Visualizations
Decay Scheme of Copper-66
The following diagram illustrates the beta decay of Copper-66 to the excited and ground states

of Zinc-66.
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Caption: Decay scheme of Copper-66 to Zinc-66.

Experimental Workflow for Half-life Determination
The logical flow of the half-life measurement experiment is depicted below.
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Caption: Workflow for the experimental determination of the half-life of Copper-66.
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Applications and Relevance for Drug Development
While Copper-64 and Copper-67 are more commonly explored for theranostic applications in

nuclear medicine, the study of short-lived isotopes like Copper-66 is vital for fundamental

nuclear data, which underpins the accurate modeling and understanding of nuclear reactions

and decay processes. Accurate data for isotopes like ⁶⁶Cu are important for:

Validation of Nuclear Models: Experimental data on the half-life and emission spectrum of

⁶⁶Cu can be used to validate and refine theoretical nuclear models.

Impurity Assessment: In the production of other copper radioisotopes for medical use, ⁶⁶Cu

can be a potential radionuclidic impurity. Understanding its decay characteristics is essential

for quality control and dose calculations.

Tracer Studies: The short half-life of ⁶⁶Cu may be suitable for certain short-duration biological

tracer studies where rapid decay is advantageous.

For drug development professionals, a thorough understanding of the production and decay

properties of all potential copper radioisotopes is crucial for the design and quality control of

novel radiopharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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